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Cat. No.: B146140 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the available thermochemical data

for butyl ethyl ether, with a primary focus on its enthalpy of formation. Due to the limited

availability of direct experimental values for the standard enthalpy of formation of n-butyl ethyl
ether, this document outlines the established methodologies for its determination and presents

data for structurally related compounds for comparative analysis.

Introduction to Butyl Ethyl Ether
Butyl ethyl ether (also known as 1-ethoxybutane) is an organic compound with the chemical

formula C₆H₁₄O. It belongs to the ether class of compounds, characterized by an oxygen atom

connected to two alkyl groups. Ethers are utilized in various chemical applications, including as

solvents and intermediates in organic synthesis. A thorough understanding of their

thermochemical properties, such as the enthalpy of formation, is critical for process design,

safety analysis, and computational chemistry.

Thermochemical Data of Butyl Ethyl Ether and
Related Compounds
While direct experimental data for the standard enthalpy of formation of liquid n-butyl ethyl
ether is not readily available in prominent databases such as the NIST WebBook, other

relevant thermochemical properties have been documented.[1][2][3][4][5][6] For a
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comprehensive understanding, this section presents the available data for n-butyl ethyl ether
alongside the experimentally determined thermochemical data for the closely related

compound, n-butyl ether (dibutyl ether).

Table 1: Thermochemical Data for n-Butyl Ethyl Ether (1-Ethoxybutane)

Property Value Units Reference

Molecular Formula C₆H₁₄O - [1]

Molecular Weight 102.1748 g/mol [1]

Enthalpy of

Vaporization (ΔvapH)

at 365.4 K

31.63 kJ/mol [3]

Table 2: Thermochemical Data for n-Butyl Ether (1-Butoxybutane)

Property Value Units Method Reference

Molecular

Formula
C₈H₁₈O - - [7]

Molecular Weight 130.2279 g/mol - [7]

Standard

Enthalpy of

Formation (liquid,

ΔfH°liquid)

-378.0 ± 1.0 kJ/mol Ccb [7]

Standard

Enthalpy of

Combustion

(liquid,

ΔcH°liquid)

-5342.63 ± 0.92 kJ/mol Ccb [7]

Note: Ccb denotes combustion calorimetry.
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Experimental Determination of Enthalpy of
Formation
The standard enthalpy of formation (ΔfH°) of an organic compound like butyl ethyl ether is
typically determined indirectly from its experimentally measured standard enthalpy of

combustion (ΔcH°). The primary technique for this measurement is bomb calorimetry.

Experimental Protocol: Bomb Calorimetry
The experimental determination of the enthalpy of combustion involves the complete oxidation

of a known mass of the substance in a high-pressure oxygen environment within a sealed

container called a bomb calorimeter. The heat released by the combustion reaction is absorbed

by the surrounding water bath, and the temperature change is precisely measured.

Apparatus:

Bomb Calorimeter: A high-pressure stainless steel vessel.

Calorimeter Jacket: An insulated container filled with a precisely known mass of water.

High-Precision Thermometer: To measure the temperature change of the water.

Ignition System: Electrical wires to ignite the sample.

Oxygen Cylinder: To provide a pure oxygen atmosphere.

Sample Pellet Press: To prepare a solid sample or a suitable container for a liquid sample.

Methodology:

A precisely weighed sample of the liquid ether is placed in a crucible within the bomb.

The bomb is sealed and pressurized with an excess of pure oxygen (typically to around 30

atm).

The bomb is submerged in a known mass of water in the calorimeter jacket.

The initial temperature of the water is recorded.
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The sample is ignited via an electrical current.

The combustion reaction occurs rapidly and completely.

The final temperature of the water is recorded after thermal equilibrium is reached.

The heat capacity of the calorimeter system (Ccal) is determined by burning a standard

substance with a known enthalpy of combustion, such as benzoic acid.

Data Analysis and Calculation: The heat released by the combustion (qcomb) is calculated

from the temperature change (ΔT) and the heat capacity of the calorimeter:

qcomb = - Ccal * ΔT

The molar enthalpy of combustion (ΔcH°) is then determined by dividing the heat of

combustion by the number of moles of the sample burned.

Once the standard enthalpy of combustion is experimentally determined, the standard enthalpy

of formation (ΔfH°) can be calculated using Hess's Law. The combustion reaction for butyl
ethyl ether is:

C₆H₁₄O(l) + 9O₂(g) → 6CO₂(g) + 7H₂O(l)

The standard enthalpy of formation is calculated using the following equation:

ΔcH° = [6 * ΔfH°(CO₂, g) + 7 * ΔfH°(H₂O, l)] - [ΔfH°(C₆H₁₄O, l) + 9 * ΔfH°(O₂, g)]

Since the standard enthalpy of formation of an element in its standard state (O₂(g)) is zero, the

equation can be rearranged to solve for the enthalpy of formation of butyl ethyl ether.

Logical Workflow for Enthalpy of Formation
Determination
The following diagram illustrates the logical relationship between the experimental

measurement and the final calculation of the standard enthalpy of formation.
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Caption: Workflow for determining the standard enthalpy of formation.

Conclusion
This technical guide has summarized the available thermochemical data for butyl ethyl ether
and provided a detailed protocol for the experimental determination of its enthalpy of formation

via bomb calorimetry. While a direct experimental value for the standard enthalpy of formation

of n-butyl ethyl ether is not readily found in the public literature, the methodologies described

herein represent the standard approach for obtaining this crucial thermochemical parameter.

The provided data for related compounds and the logical workflow for its determination offer

valuable resources for researchers and professionals in the fields of chemistry and drug

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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